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Introduction

Bruton's tyrosine kinase (BTK) is a non-receptor tyrosine kinase that plays a pivotal role in B-
cell receptor (BCR) signaling and is crucial for B-cell development, differentiation, and survival.
[1][2] Its dysregulation is implicated in various B-cell malignancies and autoimmune diseases,
making it a prime therapeutic target.[2][3] Chemical probes are essential tools for studying the
biological function of proteins like BTK and for the development of novel therapeutics.

This document provides detailed application notes and experimental protocols for BTK-IN-15
(also known as compound 42), a potent and selective inhibitor of BTK, suitable for use as a
chemical probe in various research applications.[1] Additionally, we will briefly discuss another
tool, BTK ligand 15, in the context of Proteolysis Targeting Chimeras (PROTACS).

BTK-IN-15: A Potent Chemical Probe for BTK

BTK-IN-15 is a highly potent and orally bioavailable inhibitor of Bruton's tyrosine kinase. Its
high selectivity and well-characterized in vitro and in vivo activities make it an excellent
chemical probe for elucidating the roles of BTK in cellular pathways and disease models.
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Mechanism of Action

BTK-IN-15 functions as an ATP-competitive inhibitor, binding to the active site of BTK and
preventing its autophosphorylation and the subsequent phosphorylation of downstream
substrates. This blockade of BTK activity leads to the inhibition of B-cell receptor signaling,
resulting in anti-proliferative and pro-apoptotic effects in B-cell ymphoma models.

Quantitative Data Summary

The following table summarizes the key quantitative data for BTK-IN-15, demonstrating its

potency and cellular activity.
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Target/Cell
Assay Type Li Parameter Value Reference
ine
Biochemical
Assay
] o Bruton's tyrosine
Kinase Inhibition ) IC50 0.7 nM
kinase (BTK)
Cellular Assays
BTK
Autophosphoryla - IC50 1.49 nM
tion (Tyr223)
Anti-proliferative REC-1 (Mantle
o IC50 1.7 nM
Activity Cell Lymphoma)
Anti-proliferative
o TMD8 IC50 2.6 nM
Activity
Cell Cycle Arrest  TMDS8 (at 1-100
- 33.0% to 63.0%
(G1 phase) nM)
Apoptosis TMDS (at 10, % Apoptotic 19%, 25.2%,
Induction 100, 1000 nM) Cells 31.4%
In Vivo Study
Tumor Growth TGI (at 50
o Mouse model 104%
Inhibition mg/kg)
Oral
Mouse model - 40.98%

Bioavailability

BTK Signaling Pathway

BTK is a critical component of the B-cell receptor (BCR) signaling pathway. Upon BCR

engagement, BTK is recruited to the plasma membrane and activated through phosphorylation.

Activated BTK then phosphorylates downstream targets, including phospholipase Cy2
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(PLCy2), leading to a cascade of events that ultimately regulate gene expression and B-cell
fate.
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BTK Signaling Pathway Downstream of the B-Cell Receptor.

Experimental Protocols

Here we provide detailed protocols for key experiments to characterize the activity of BTK-IN-
15.

In Vitro BTK Kinase Inhibition Assay

This assay measures the direct inhibitory effect of BTK-IN-15 on the enzymatic activity of
recombinant BTK. A common method is a luminescence-based assay that quantifies ATP
consumption (ADP production).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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